Cas no 2035022-52-5 ((2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide
• CAS No: 2035022-52-5
• MF: C₁₉H₂₆N₆O₃
• MW: 386.448143482208
• CID: 6275563
• PubChem ID: 121137834
• Update Time: 2025-07-09

(2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide
• (2E)-N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide
• (E)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3,4-dimethoxyphenyl)acrylamide
• (E)-N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-(3,4-dimethoxyphenyl)prop-2-enamide
• AKOS026700939
• F6438-3475
• 2035022-52-5

• Inchi： 1S/C19H26N6O3/c1-24(2)18-21-16(22-19(23-18)25(3)4)12-20-17(26)10-8-13-7-9-14(27-5)15(11-13)28-6/h7-11H,12H2,1-6H3,(H,20,26)/b10-8+
• InChI Key： NYOSQLIBFUEQFW-CSKARUKUSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(NCC2N=C(N=C(N=2)N(C)C)N(C)C)=O)=C1)OC

Computed Properties

• Exact Mass: 386.20663871g/mol
• Monoisotopic Mass: 386.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.7Ų

Additional information on (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide

Research Brief on (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide (CAS: 2035022-52-5)

The compound (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide (CAS: 2035022-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a modulator of key cellular pathways, particularly those involved in inflammation and cancer. The presence of the triazine core and dimethoxyphenyl moiety suggests potential interactions with enzymes such as kinases and phosphatases, which are critical targets in drug discovery. Preliminary in vitro data indicate that this compound exhibits promising inhibitory activity against specific protein targets, though further validation is required to confirm its selectivity and efficacy.

The synthesis of (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide involves a multi-step process, with recent optimizations focusing on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, ensuring its structural integrity for subsequent biological testing. Researchers have also explored its stability under physiological conditions, which is crucial for its potential development as a therapeutic agent.

In vivo studies using animal models have provided preliminary evidence of the compound's pharmacokinetic properties and toxicity profile. While the results are encouraging, additional preclinical studies are necessary to assess its safety and efficacy comprehensively. Collaborative efforts between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(3,4-dimethoxyphenyl)prop-2-enamide represents a promising candidate for further investigation in the context of inflammatory and oncological diseases. Its unique chemical structure and preliminary biological activities warrant continued exploration, with the potential to contribute to the development of novel therapeutics in the near future.